Cas no 71410-73-6 (5,10-Diphenyl-15,20-di(4-pyridyl)-21H,23H-porphine)

• Product Name: 5,10-Diphenyl-15,20-di(4-pyridyl)-21H,23H-porphine
• CAS No: 71410-73-6
• MF: C₄₂H₂₈N₆
• MW: 616.712
• CID: 2356249
• PubChem ID: 135509757
• Update Time: 2025-06-10

5,10-Diphenyl-15,20-di(4-pyridyl)-21H,23H-porphine Chemical and Physical Properties

Names and Identifiers

• 5,10-Diphenyl-15,20-di(4-pyridyl)-21H,23H-porphine
• cis-5,10-diphenyl-15,20-di(4-pyridyl)porphyrin
• 5,10-bis(4 pyridyl)-15,20-diphenylporphyrin
• 5,10-Diphenyl-15,20-di-4-pyridinyl-21H,23H-porphine
• DTXSID401222443
• 71410-73-6
• SCHEMBL4410144

• Inchi： InChI=1S/C42H28N6/c1-3-7-27(8-4-1)39-31-11-12-32(45-31)40(28-9-5-2-6-10-28)34-14-16-36(47-34)42(30-21-25-44-26-22-30)38-18-17-37(48-38)41(29-19-23-43-24-20-29)35-15-13-33(39)46-35/h1-26,46-47H
• InChI Key： KJSLLBYCYPRCCG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C3C=CC(=C(C4=NC(=C(C5=CC=C(N5)C(=C6C=CC2=N6)C7=CC=CC=C7)C8=CC=NC=C8)C=C4)C9=CC=NC=C9)N3

Computed Properties

• Exact Mass: 616.23754492g/mol
• Monoisotopic Mass: 616.23754492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 4
• Complexity: 936
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 83.1Ų

Additional information on 5,10-Diphenyl-15,20-di(4-pyridyl)-21H,23H-porphine

5,10-Diphenyl-15,20-di(4-pyridyl)-21H,23H-porphine: A Comprehensive Overview

The compound 5,10-Diphenyl-15,20-di(4-pyridyl)-21H,23H-porphine, with CAS No. 71410-73-6, is a highly specialized porphine derivative that has garnered significant attention in the fields of materials science and organic electronics. This molecule is characterized by its unique structure, which combines phenyl and pyridyl substituents at specific positions on the porphine framework. The integration of these groups imparts distinctive electronic and optical properties to the compound, making it a promising candidate for various applications.

Porphines are a class of macrocyclic compounds that are closely related to porphyrins but differ in their hydrogenation state. The porphine structure in this compound serves as a versatile platform for functionalization. The presence of phenyl groups at the 5 and 10 positions introduces steric bulk and aromatic stability, while the pyridyl groups at the 15 and 20 positions introduce nitrogen atoms into the framework. These nitrogen atoms can participate in various electronic interactions and coordination chemistry processes.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic devices. For instance, researchers have explored its use in organic light-emitting diodes (OLEDs) due to its strong absorption and emission properties in the visible spectrum. The combination of phenyl and pyridyl substituents allows for fine-tuning of the molecule's electronic characteristics, enabling it to emit light at specific wavelengths when excited by an electric current.

In addition to its optoelectronic applications, this porphine derivative has shown promise in catalysis. The nitrogen atoms from the pyridyl groups can act as Lewis bases or facilitate metal coordination, making the compound suitable for catalytic processes such as hydrogenation or oxidation reactions. Recent findings suggest that when coordinated with transition metals like cobalt or iron, this porphine can efficiently catalyze these reactions under mild conditions.

The synthesis of 5,10-Diphenyl-15,20-di(4-pyridyl)-21H,23H-porphine involves a multi-step process that typically begins with the preparation of a porphyrin precursor. This precursor is then subjected to functionalization reactions to introduce the phenyl and pyridyl substituents at specific positions on the macrocycle. The exact synthetic pathway may vary depending on the desired substitution pattern and purity requirements.

From a structural standpoint, this compound exhibits a high degree of symmetry due to its planar geometry and evenly distributed substituents. This symmetry contributes to its stability and predictable electronic behavior. Computational studies have been conducted to model its electronic structure and predict its reactivity under various conditions.

One area where this compound has shown particularly exciting potential is in bio-related applications. Its ability to coordinate with metal ions makes it a candidate for use in drug delivery systems or as a contrast agent in imaging techniques such as magnetic resonance imaging (MRI). Recent research has focused on modifying its surface properties to enhance biocompatibility while maintaining its functional integrity.

In terms of physical properties, this porphine derivative exhibits strong absorption bands in both the UV-vis and near-infrared regions of the spectrum. These absorption features make it suitable for use in sensors or photodetectors that require sensitivity across a broad range of wavelengths.

The study of this compound has also led to advancements in understanding the relationship between molecular structure and function in porphines. By systematically varying substituents on the macrocycle, researchers can gain insights into how these changes influence electronic properties such as bandgap size or charge transport behavior.

Looking forward, there is significant interest in scaling up production methods for this compound to meet growing demand from both academic research and industrial applications. Efforts are underway to develop more efficient synthetic routes that minimize waste and maximize yield while maintaining product quality.